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Chemical Profile of Propylcyclopentane

Propylcyclopentane (C₈H₁₆) is a clear, colorless, mobile, and flammable liquid with an ether-like odor [1].

Its key physical properties are summarized in the table below.

Property Value

Molecular Formula C₈H₁₆ [1]

Molecular Weight 112.22 g/mol [1]

Melting Point -117.3 °C [1]

Boiling Point 131 °C [1]

Density 0.77633 g/cm³ at 20 °C [1]

Solubility in Water 2.04 mg/kg at 25 °C [1]

Vapor Pressure 12.3 mmHg at 25 °C [1]

log Kow 3.63 [1]
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Protocol 1: Vapor Phase Nitration

This protocol is adapted from a 1960 study on the vapor-phase nitration of cyclopentane hydrocarbons [2].

Reaction Overview and Optimization

Nitration of propylcyclopentane with concentrated nitric acid (68%) in the vapor phase yields a mixture of

secondary and tertiary nitro compounds [2]. The optimal conditions for maximum yield are summarized

below.

Reaction Parameter Optimum Condition Effect on Yield

Temperature 385 °C Yield decreases above ~390 °C due
to pyrolysis [2].

Molar Ratio (Hydrocarbon :
HNO₃)

2.1 : 1 to 2.5 : 1 Lower ratios can lower yield [2].

Contact Time 1.2 - 1.3 seconds Shorter or longer times can reduce
efficiency [2].

Nitro Compound Yield Up to 76% (on hydrocarbon
consumed)

[2]

Product Ratio (Secondary :
Tertiary)

~40 : 1 (at 385 °C) Ratio is temperature-dependent [2].

Detailed Experimental Procedure

Materials:

Hydrocarbon: Propylcyclopentane, synthesized and purified [2].
Nitrating Agent: Concentrated (68%) Nitric Acid (HNO₃) [2].

Apparatus: Vapor-phase nitration reactor system.

Method:
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Feed Preparation: Vaporize propylcyclopentane and nitric acid separately.

Reaction: Introduce the vaporized feeds into a heated reactor. Maintain conditions at:
Temperature: 385 °C

Molar Ratio (Propylcyclopentane : HNO₃): 2.5 : 1
Contact Time: 1.2 - 1.3 seconds [2]

Product Collection: Condense the effluent gas stream to collect liquid nitro products.
Separation & Analysis: Separate the nitro compounds from the reaction mixture. The original study

used methods described in prior work to analyze composition and calculate yields [2].

Reaction Workflow

The following diagram illustrates the vapor phase nitration process.
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Protocol 2: Oxidation and Combustion Kinetics

While a direct oxidation protocol for propylcyclopentane was not located, insights can be drawn from

studies on similar cycloalkanes and combustion kinetics.

Liquid Phase Oxidation (Inferred from Cyclopentane)

A patent describes a method for oxidizing cyclopentane to cyclopentanol and cyclopentanone, which may be

adaptable for propylcyclopentane [3].

Inferred Procedure:
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Reaction Setup: Charge a reactor with propylcyclopentane and a catalyst. For cyclopentane, a

catalyst of general formula Co(_x)M(_y)O(_z) (where M = Mn, Ce, Zr, Ni, Cu, Cr, Fe, Zn, or a
halogen) is used [3].

Oxidation: Introduce an oxygen-containing gas (e.g., air) into the liquid phase. Maintain pressure
between 0.5 - 2.5 MPa and temperature between 150 - 180 °C [3].

Product Separation: After reaction, separate the oxidation products (expected to be alcohols and
ketones) from the catalyst and unreacted hydrocarbon via distillation [3].

Hydrogen Abstraction by H Atoms (Combustion Context)

A 2023 kinetic study on similar long-chain alkylcyclohexanes (n-propylcyclohexane) provides relevant data

for H-abstraction, a critical initial step in oxidation/combustion [4].

Reaction Site Kinetic Behavior

Tertiary Carbon (side
chain)

Has the lowest activation energy for H-abstraction [4].

Secondary Carbon
(ring)

Exhibits higher activation energy compared to tertiary sites [4].

Primary Carbon (side
chain)

Has the highest activation energy for H-abstraction [4].

Implication At combustion temperatures, H-atom abstraction favors tertiary sites on the

propyl side chain [4].

Important Safety and Handling Notes

Flammability: Propylcyclopentane is a highly flammable liquid. Use away from ignition sources and
in a well-ventilated area or fume hood [1].

High-Temperature Hazards: The nitration protocol operates at high temperatures (>300 °C). Use
appropriate personal protective equipment (PPE) and engineering controls.

Corrosive Chemicals: Concentrated nitric acid is highly corrosive and a strong oxidizer. Handle with
extreme care using suitable PPE.
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Research Applications and Pathways

Propylcyclopentane serves as a model compound in fuel chemistry [4] [5] and is used in organic synthesis

[1]. The following diagram summarizes its studied reaction pathways.
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> Note on Hydrogenation: A specific protocol for the hydrogenation of propylcyclopentane was not found

in the current search results. Based on its structure, standard catalytic hydrogenation conditions (H₂ gas,

catalyst like Pt, Pd, Ni, elevated temperature/pressure) should be applicable to convert it to

propylcyclopentane (fully saturated). It is recommended to consult general organic synthesis resources for

established alkene hydrogenation methods.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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